Cas no 23018-83-9 ((1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid)

• Product Name: (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid
• CAS No: 23018-83-9
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 1071922
• PubChem ID: 441478
• Update Time: 2025-05-28

(1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid
• (1S,2S)-Bupropion N-1'-Deoxy-β-D-glucuronic Acid
• D-glcUA
• CHEBI:28860
• EN300-106629
• (2S,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• AEMOLEFTQBMNLQ-QIUUJYRFSA-N
• (2S,3S,4S,5R,6R)-3,4,5,6-
• DB03156
• SCHEMBL5975
• beta-D-Glucopyranuronic acid
• 00A9JB14O6
• F20399
• CHEMBL1159524
• C08350
• UNII-00A9JB14O6
• Glucuronic acid, beta-D
• beta-Glucouronic acid
• D-Glucuronic acid, United States Pharmacopeia (USP) Reference Standard
• -pyran-2-carboxylic acid
• .BETA.-D-GLUCOPYRANOSYLURONIC ACID
• .BETA.-D-GLUCOURONIC ACID
• beta-D-glucuronic acid; D-glucuronic acid; glucuronic acid
• NS00069812
• tetrahydroxytetrahydro-2H
• MFCD00077778
• GLUCURONIC ACID, .BETA.-D
• GlcAbeta
• D-Glucuronic acid, 98%
• beta-D-Glucopyranosyluronic acid
• D-Glucuronic acid, purum, >=97.0% (T)
• DTXSID801336828
• STR04776
• 23018-83-9
• AKOS006342973
• D-Glucuronic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• beta-D-GlcpA
• D-Glucuronic acid, >=98% (GC)
• beta-D-Glucouronic acid
• Z1201618821
• (2S,3S,4S,5R,6R)-3,4,5,6-tetrahydroxytetrahydro-2H-pyran-2-carboxylic acid
• beta-D-Glucuronic acid
• GlcAb
• D-Gluronic Acid,(S)
• GLUCOPYRANURONIC ACID, .BETA.-D-
• Glucopyranuronic acid, beta-D-
• (1S,2S)-Bupropion N-1'-Deoxy-beta-D-glucuronic Acid

• Inchi： 1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2-,3+,4-,6+/m0/s1
• InChI Key： AEMOLEFTQBMNLQ-QIUUJYRFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 194.04265265g/mol
• Monoisotopic Mass: 194.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid

Comprehensive Overview of (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid (CAS No. 23018-83-9): Structure, Applications, and Research Insights

The compound (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid (CAS No. 23018-83-9) is a metabolite of bupropion, a well-known pharmaceutical agent primarily used as an antidepressant and smoking cessation aid. This glucuronide conjugate plays a critical role in the metabolism and elimination of bupropion, making it a subject of interest in pharmacokinetic and pharmacodynamic studies. The N-1’-deoxy-β-D-glucuronic acid moiety enhances the compound's water solubility, facilitating its excretion via renal pathways. Researchers and clinicians are increasingly focusing on this metabolite due to its potential implications in drug-drug interactions and individualized therapy.

In recent years, the demand for understanding drug metabolites like (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid has surged, driven by advancements in precision medicine and personalized healthcare. Questions such as "How do drug metabolites affect therapeutic outcomes?" and "What is the role of glucuronidation in drug metabolism?" are frequently searched in academic and medical circles. This metabolite's unique stereochemistry (1S,2S configuration) further distinguishes it from other bupropion derivatives, highlighting its significance in enantioselective metabolism studies.

The structural elucidation of CAS No. 23018-83-9 reveals a glucuronic acid conjugated to the bupropion backbone via an N-1’ linkage. This conjugation is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, a topic of growing interest in pharmacogenomics. The compound's stability under physiological conditions and its detection in biofluids make it a valuable biomarker for monitoring bupropion adherence and metabolic profiling. Analytical techniques such as LC-MS/MS and NMR spectroscopy are commonly employed to quantify and characterize this metabolite in research settings.

From a therapeutic perspective, the study of (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid aligns with broader trends in drug safety and efficacy optimization. Searches for "bupropion metabolites and side effects" or "impact of glucuronidation on drug activity" reflect public and scientific curiosity about how metabolites influence drug behavior. Notably, this metabolite's formation varies among individuals due to genetic polymorphisms in UGT enzymes, underscoring the importance of biomarker-driven approaches in clinical practice.

Beyond its pharmacological relevance, CAS No. 23018-83-9 is also a reference standard in analytical chemistry and forensic toxicology. Laboratories utilize it to validate methods for detecting bupropion and its metabolites in complex matrices like plasma or urine. The compound's synthetic accessibility and well-defined properties further support its use in method development and quality control protocols.

In summary, (1S,2S)-Bupropion N-1’-Deoxy-β-D-glucuronic Acid (CAS No. 23018-83-9) exemplifies the intersection of drug metabolism, analytical science, and personalized medicine. Its study addresses pressing questions in modern pharmacology while offering practical applications in diagnostics and therapeutic monitoring. As research continues to unravel the complexities of glucuronide conjugates, this metabolite remains a pivotal focus for scientists and healthcare professionals alike.